molecular formula C21H19Cl2N3O3 B2373561 N-(2,4-dichlorophenyl)-4-(3-(3-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)butanamide CAS No. 952990-06-6

N-(2,4-dichlorophenyl)-4-(3-(3-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)butanamide

Cat. No. B2373561
CAS RN: 952990-06-6
M. Wt: 432.3
InChI Key: WKHZIEKTIODBFT-UHFFFAOYSA-N
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Description

N-(2,4-dichlorophenyl)-4-(3-(3-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)butanamide, also known as DCPB, is a synthetic compound that has been of interest to researchers due to its potential therapeutic applications. DCPB is a pyridazinone derivative that has been reported to exhibit anti-inflammatory, anti-cancer, and anti-proliferative properties.

Scientific Research Applications

Organic Semiconductor Materials

This compound has been used in the synthesis of organic semiconductor materials . The synthesized N-phenyl DPP compounds have shown good p-type semiconductor performance, with a single crystal mobility reaching up to 0.71 cm2V-1s-1 . This makes them promising building units for high-performance organic semiconductor materials .

Light Emitting Diodes (LEDs)

The N-phenyl DPP compounds exhibit good luminescent properties in both solution and solid states . Their fluorescence quantum yields can reach up to 96% and 40% respectively . This makes them potential candidates for use in the manufacture of light-emitting diodes (LEDs).

Organic Photovoltaic Devices

The compound has been used in the construction of a series of DPP-based conjugated molecules and polymers . These have been widely used in research related to organic photovoltaic devices .

Organic Thermoelectric Devices

The DPP-based conjugated molecules and polymers have also found applications in the field of organic thermoelectric devices .

Singlet Fission

The compound has been used in research related to singlet fission . Singlet fission is a process in which a single photon generates two excited states, potentially doubling the efficiency of solar cells.

Photodynamic Therapy

The compound has been used in research related to photodynamic therapy . Photodynamic therapy is a form of phototherapy involving light and a photosensitizing chemical substance, used in conjunction with molecular oxygen to elicit cell death (phototoxicity).

properties

IUPAC Name

N-(2,4-dichlorophenyl)-4-[3-(3-methoxyphenyl)-6-oxopyridazin-1-yl]butanamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H19Cl2N3O3/c1-29-16-5-2-4-14(12-16)18-9-10-21(28)26(25-18)11-3-6-20(27)24-19-8-7-15(22)13-17(19)23/h2,4-5,7-10,12-13H,3,6,11H2,1H3,(H,24,27)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WKHZIEKTIODBFT-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=CC(=C1)C2=NN(C(=O)C=C2)CCCC(=O)NC3=C(C=C(C=C3)Cl)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H19Cl2N3O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

432.3 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2,4-dichlorophenyl)-4-(3-(3-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)butanamide

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